![molecular formula C25H29N5O4S B305909 ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate](/img/structure/B305909.png)
ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate
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Overview
Description
Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate is a chemical compound used in scientific research. It is a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which plays a crucial role in the regulation of blood glucose levels.
Mechanism of Action
The mechanism of action of Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate involves the inhibition of this compound. This compound is an enzyme that degrades incretin hormones, which are released by the gut in response to food intake. By inhibiting this compound, this compound increases the levels of incretin hormones, leading to improved glucose control.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include improved glucose control, increased insulin secretion, and decreased glucagon secretion. These effects are mediated by the inhibition of this compound and the subsequent increase in incretin hormone levels.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate in lab experiments is its potent inhibition of this compound. This allows for the investigation of the role of this compound in glucose regulation and the potential therapeutic applications of this compound inhibitors. One limitation is that the compound may have off-target effects, which could complicate the interpretation of the results.
Future Directions
For the study of Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate include the investigation of its potential therapeutic applications in other metabolic disorders, such as obesity and non-alcoholic fatty liver disease. Additionally, the development of more selective this compound inhibitors could lead to improved glucose control with fewer side effects. Finally, the use of this compound in combination with other glucose-lowering agents could lead to improved treatment outcomes for patients with type 2 diabetes.
Synthesis Methods
The synthesis of Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate involves multiple steps. The first step is the reaction of 4-ethyl-5-(1-(3-methylbenzoyl)amino)ethyl)-4H-1,2,4-triazole-3-thiol with ethyl 4-bromobenzoate in the presence of a base to yield the intermediate compound. This intermediate is then reacted with N-(tert-butoxycarbonyl)-L-alanine chloroformate to produce the final product.
Scientific Research Applications
Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes. It works by inhibiting the enzyme this compound, which is responsible for the degradation of incretin hormones. Incretin hormones are released by the gut in response to food intake and stimulate insulin secretion, leading to a reduction in blood glucose levels. By inhibiting this compound, this compound increases the levels of incretin hormones, resulting in improved glucose control.
properties
Molecular Formula |
C25H29N5O4S |
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Molecular Weight |
495.6 g/mol |
IUPAC Name |
ethyl 4-[[2-[[4-ethyl-5-[1-[(3-methylbenzoyl)amino]ethyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate |
InChI |
InChI=1S/C25H29N5O4S/c1-5-30-22(17(4)26-23(32)19-9-7-8-16(3)14-19)28-29-25(30)35-15-21(31)27-20-12-10-18(11-13-20)24(33)34-6-2/h7-14,17H,5-6,15H2,1-4H3,(H,26,32)(H,27,31) |
InChI Key |
HGLFBMFFJZBYRY-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OCC)C(C)NC(=O)C3=CC(=CC=C3)C |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OCC)C(C)NC(=O)C3=CC=CC(=C3)C |
Origin of Product |
United States |
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